Cas no 625128-59-8 (7-tert-butyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-tert-butyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 625128-59-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 4075915
• PubChem ID: 24257341
• Update Time: 2025-10-25

7-tert-butyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-
• 7-tert-butyl-1,2,3,4-tetrahydroisoquinoline
• SCHEMBL10203261
• AAB12859
• EN300-130125
• 108-885-6
• DA-04282
• Z979717304
• AKOS011659430
• 625128-59-8

• Inchi： 1S/C13H19N/c1-13(2,3)12-5-4-10-6-7-14-9-11(10)8-12/h4-5,8,14H,6-7,9H2,1-3H3
• InChI Key： NVRAXZJJQUKBFF-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C(C)(C)C)=C2)CCN1

Computed Properties

• Exact Mass: 189.151749610Da
• Monoisotopic Mass: 189.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-tert-butyl-1,2,3,4-tetrahydroisoquinoline

7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline: A Comprehensive Overview

7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline, identified by the CAS registry number CAS No. 625128-59-8, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of tetrahydroisoquinolines, which are known for their diverse biological activities and applications in drug design. The presence of the tert-butyl group at the 7-position introduces steric effects and enhances the compound's stability and bioavailability, making it a valuable molecule for further exploration.

The synthesis of 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline involves a multi-step process that typically begins with the preparation of isoquinoline derivatives. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing this compound. For instance, researchers have employed palladium-catalyzed coupling reactions to assemble the isoquinoline skeleton with high precision. The tert-butyl group is introduced via alkylation or Friedel-Crafts alkylation reactions, ensuring optimal regioselectivity and minimizing side reactions.

In terms of biological activity, 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline has demonstrated promising results in various assays. Studies have shown that this compound exhibits potent antioxidant properties, which could be harnessed in the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for anticancer drug discovery.

Recent research has also explored the application of CAS No. 625128-59-8 in materials science. By incorporating this compound into polymer matrices, scientists have observed enhanced mechanical properties and thermal stability. These findings suggest that 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline could serve as a valuable additive in advanced materials for aerospace and automotive industries.

The structural versatility of 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline has also inspired its use as a building block in medicinal chemistry. Researchers have utilized this compound to construct more complex molecules with tailored pharmacokinetic profiles. For example, by appending additional functional groups to the isoquinoline framework, scientists have developed analogs with improved solubility and metabolic stability.

In conclusion, 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline, with its unique structure and versatile properties, represents a significant advancement in organic synthesis and drug discovery. Its potential applications span across multiple disciplines, from pharmacology to materials science. As ongoing research continues to uncover new insights into its biological and chemical behaviors,
this compound is poised to play an increasingly important role in both academic and industrial settings.